Cas no 1697626-17-7 (3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde)

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde structure

1697626-17-7 structure

Product Name:3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde

CAS No:1697626-17-7

MF:C₁₀H₆ClFN₂O

MW:224.618844509125

CID:5692031

PubChem ID:106529442

Update Time:2025-08-03

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- EN300-1292470
- 1697626-17-7
- 3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
- Benzaldehyde, 3-(4-chloro-1H-pyrazol-1-yl)-5-fluoro-
- Inchi： 1S/C10H6ClFN2O/c11-8-4-13-14(5-8)10-2-7(6-15)1-9(12)3-10/h1-6H
- InChI Key： SGVQIJIQYPTNIT-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1)C1C=C(C=C(C=O)C=1)F

Computed Properties

Exact Mass: 224.0152687g/mol
Monoisotopic Mass: 224.0152687g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 34.9Å²

Experimental Properties

Density: 1.39±0.1 g/cm3(Predicted)
Boiling Point: 350.2±37.0 °C(Predicted)
pka: -2.07±0.24(Predicted)

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1292470-1.0g	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		1g	$0.0	2023-06-06
Enamine	EN300-1292470-50mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		50mg	$468.0	2023-09-30
Enamine	EN300-1292470-100mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		100mg	$490.0	2023-09-30
Enamine	EN300-1292470-250mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		250mg	$513.0	2023-09-30
Enamine	EN300-1292470-500mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		500mg	$535.0	2023-09-30
Enamine	EN300-1292470-1000mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		1000mg	$557.0	2023-09-30
Enamine	EN300-1292470-2500mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		2500mg	$1089.0	2023-09-30
Enamine	EN300-1292470-5000mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		5000mg	$1614.0	2023-09-30
Enamine	EN300-1292470-10000mg	3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde	1697626-17-7		10000mg	$2393.0	2023-09-30

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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